Cas no 2227901-85-9 (rac-(3R,4S)-4-(4-acetamidophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4S)-4-(4-acetamidophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid
• CAS No: 2227901-85-9
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6593011
• PubChem ID: 165880687
• Update Time: 2025-05-20

rac-(3R,4S)-4-(4-acetamidophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(4-acetamidophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid
• 2227901-85-9
• EN300-1454852
• rac-(3R,4S)-4-(4-acetamidophenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-3-carboxylic acid

• Inchi： 1S/C28H26N2O5/c1-17(31)29-19-12-10-18(11-13-19)24-14-30(15-25(24)27(32)33)28(34)35-16-26-22-8-4-2-6-20(22)21-7-3-5-9-23(21)26/h2-13,24-26H,14-16H2,1H3,(H,29,31)(H,32,33)/t24-,25+/m0/s1
• InChI Key： DVHLCMZMMUFIBW-LOSJGSFVSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1C[C@@H](C(=O)O)[C@H](C2C=CC(=CC=2)NC(C)=O)C1)=O

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on rac-(3R,4S)-4-(4-acetamidophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid

Research Brief on rac-(3R,4S)-4-(4-acetamidophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid (CAS: 2227901-85-9)

The compound rac-(3R,4S)-4-(4-acetamidophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid (CAS: 2227901-85-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel peptidomimetics and small-molecule inhibitors. Its unique structural features, including the fluorenylmethoxycarbonyl (Fmoc) protecting group and the acetamidophenyl moiety, make it a versatile building block for the development of targeted therapies. Researchers have successfully utilized this compound in the synthesis of protease inhibitors and modulators of protein-protein interactions, which are critical in the treatment of various diseases, including cancer and neurodegenerative disorders.

In a recent publication, the compound was employed in the development of a new class of inhibitors targeting the SARS-CoV-2 main protease (Mpro). The study demonstrated that derivatives of rac-(3R,4S)-4-(4-acetamidophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid exhibited potent inhibitory activity against Mpro, with IC50 values in the low micromolar range. These findings suggest that this compound could serve as a promising scaffold for the design of antiviral agents.

Another area of interest is the compound's potential application in the field of oncology. Preliminary in vitro studies have shown that certain analogs of this compound exhibit selective cytotoxicity against cancer cell lines, particularly those with overexpression of specific receptors. The mechanism of action appears to involve the disruption of key signaling pathways, although further studies are needed to elucidate the exact molecular targets.

The synthesis of rac-(3R,4S)-4-(4-acetamidophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid has also been optimized in recent years, with researchers developing more efficient and scalable routes. These advancements have facilitated its broader use in medicinal chemistry campaigns, enabling the rapid generation of diverse compound libraries for high-throughput screening.

In conclusion, rac-(3R,4S)-4-(4-acetamidophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid (CAS: 2227901-85-9) represents a valuable tool in drug discovery, with demonstrated potential in antiviral and anticancer research. Ongoing studies are expected to further explore its therapeutic applications and optimize its pharmacological properties. The compound's versatility and efficacy make it a promising candidate for future clinical development.